Cas no 25627-90-1 (Pyrazolo[5,1-a]isoquinoline-1-carbonitrile)

Pyrazolo[5,1-a]isoquinoline-1-carbonitrile structure
25627-90-1 structure
Product Name:Pyrazolo[5,1-a]isoquinoline-1-carbonitrile
CAS No:25627-90-1
MF:C12H7N3
MW:193.204081773758
CID:1426970
PubChem ID:14688928
Update Time:2025-04-20

Pyrazolo[5,1-a]isoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[5,1-a]isoquinoline-1-carbonitrile
    • 25627-90-1
    • DTXSID301266010
    • Inchi: 1S/C12H7N3/c13-7-10-8-14-15-6-5-9-3-1-2-4-11(9)12(10)15/h1-6,8H
    • InChI Key: RVRSWLOVVZYVHU-UHFFFAOYSA-N
    • SMILES: N12C=CC3C=CC=CC=3C1=C(C#N)C=N2

Computed Properties

  • Exact Mass: 193.06411
  • Monoisotopic Mass: 193.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.09
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